Cas no 2229363-99-7 (2-(1-bromopropan-2-yl)-3-chlorophenol)

2-(1-Bromopropan-2-yl)-3-chlorophenol is a halogenated phenolic compound featuring both bromine and chlorine substituents, offering versatile reactivity for synthetic applications. Its molecular structure, incorporating a bromopropanyl group adjacent to a chlorophenol moiety, enables selective functionalization in organic synthesis, particularly in cross-coupling reactions or as an intermediate in pharmaceutical and agrochemical manufacturing. The presence of halogen atoms enhances its electrophilic properties, facilitating nucleophilic substitution or metal-catalyzed transformations. This compound is valued for its stability under controlled conditions and its utility in constructing complex molecular frameworks. Careful handling is recommended due to its reactive halogen groups. Suitable for research and industrial applications requiring precise halogenated intermediates.
2-(1-bromopropan-2-yl)-3-chlorophenol structure
2229363-99-7 structure
Product Name:2-(1-bromopropan-2-yl)-3-chlorophenol
CAS No:2229363-99-7
MF:C9H10BrClO
MW:249.532101154327
CID:6308237
PubChem ID:165715922
Update Time:2025-06-07

2-(1-bromopropan-2-yl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-bromopropan-2-yl)-3-chlorophenol
    • 2229363-99-7
    • EN300-1923183
    • Inchi: 1S/C9H10BrClO/c1-6(5-10)9-7(11)3-2-4-8(9)12/h2-4,6,12H,5H2,1H3
    • InChI Key: AWPLXBITAJAWGH-UHFFFAOYSA-N
    • SMILES: BrCC(C)C1C(=CC=CC=1O)Cl

Computed Properties

  • Exact Mass: 247.96036g/mol
  • Monoisotopic Mass: 247.96036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2Ų

2-(1-bromopropan-2-yl)-3-chlorophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1923183-1g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
1g
$1157.0 2023-09-17
Enamine
EN300-1923183-5g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
5g
$3355.0 2023-09-17
Enamine
EN300-1923183-10g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
10g
$4974.0 2023-09-17
Enamine
EN300-1923183-0.05g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
0.05g
$972.0 2023-09-17
Enamine
EN300-1923183-0.1g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
0.1g
$1019.0 2023-09-17
Enamine
EN300-1923183-0.25g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
0.25g
$1065.0 2023-09-17
Enamine
EN300-1923183-0.5g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
0.5g
$1111.0 2023-09-17
Enamine
EN300-1923183-1.0g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
1g
$1157.0 2023-05-31
Enamine
EN300-1923183-2.5g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
2.5g
$2268.0 2023-09-17
Enamine
EN300-1923183-5.0g
2-(1-bromopropan-2-yl)-3-chlorophenol
2229363-99-7
5g
$3355.0 2023-05-31

Additional information on 2-(1-bromopropan-2-yl)-3-chlorophenol

Comprehensive Analysis of 2-(1-bromopropan-2-yl)-3-chlorophenol (CAS No. 2229363-99-7): Properties, Applications, and Industry Trends

2-(1-bromopropan-2-yl)-3-chlorophenol (CAS No. 2229363-99-7) is a specialized organic compound gaining attention in pharmaceutical intermediates and agrochemical research. This halogenated phenol derivative exhibits unique structural features, combining a chlorophenol core with a bromopropane side chain, enabling versatile reactivity. Recent studies highlight its potential as a building block for bioactive molecules, particularly in developing antimicrobial agents and crop protection chemicals, aligning with the growing demand for sustainable agrochemical solutions.

The compound's molecular structure (C9H10BrClO) offers dual halogen functionality, making it valuable for cross-coupling reactions in synthetic chemistry. Researchers are exploring its use in palladium-catalyzed transformations, a hot topic in green chemistry forums. With a molecular weight of 249.53 g/mol, its lipophilic properties contribute to membrane permeability – a key consideration in drug design discussions trending on scientific platforms like ResearchGate and PubMed.

Industry reports indicate rising interest in halogenated phenols for electronic materials applications. The bromine and chlorine atoms in CAS 2229363-99-7 may facilitate flame retardancy, coinciding with the EU's renewed focus on fire safety standards. However, environmental concerns about halogen persistence have spurred innovation in degradation pathways, a frequently searched topic in environmental chemistry circles.

Synthetic routes to 2-(1-bromopropan-2-yl)-3-chlorophenol often involve Friedel-Crafts alkylation or halogenation of phenol derivatives. Analytical characterization typically employs HPLC-MS and NMR spectroscopy – techniques dominating "how to analyze halogenated compounds" searches. The compound's crystalline form and solubility profile (soluble in organic solvents like DCM) make it suitable for high-throughput screening applications.

Market analysts note increased patent filings involving CAS 2229363-99-7 derivatives, particularly in antifouling coatings for marine applications. This intersects with popular searches about eco-friendly biocides as shipping industries adapt to IMO 2020 regulations. The compound's structure-activity relationships are also being investigated for enzyme inhibition – a trending subtopic in medicinal chemistry webinars.

Storage recommendations for 2-(1-bromopropan-2-yl)-3-chlorophenol emphasize moisture-sensitive handling under inert atmosphere, reflecting common "halogen compound storage" queries. Its thermal stability (decomposition >150°C) makes it compatible with many industrial processes, while regulatory databases show compliance with major chemical inventories (TSCA, EINECS).

Emerging applications include liquid crystal precursors and OLED materials, connecting to booming display technology markets. The compound's electronic effects from halogen substitution are frequently discussed in computational chemistry papers, matching rising Google Scholar searches for "halogen bonding in materials science."

Quality control protocols for 2229363-99-7 typically specify ≥95% purity by GC analysis, addressing common "halogenated phenol purity standards" inquiries. Recent process optimization publications highlight atom economy improvements in its synthesis – a key metric in green chemistry assessments trending in ACS publications.

As analytical techniques advance, studies using cryo-EM and X-ray crystallography are elucidating the compound's molecular interactions. These findings contribute to QSAR models – a hot topic in cheminformatics communities. The compound's logP value (~3.2) also makes it relevant to ADMET predictions, frequently searched in drug discovery forums.

The future of 2-(1-bromopropan-2-yl)-3-chlorophenol research appears promising, with potential expansions into catalysis and material science. Its balanced reactivity profile positions it as a valuable intermediate amid growing demand for multifunctional building blocks – a market segment projected to grow at 6.8% CAGR through 2030 according to recent chemical industry reports.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.